Cas no 920227-66-3 (1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one)
1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-phenoxyethanone
- AKOS024472908
- 1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one
- 1-[4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-phenoxyethanone
- 920227-66-3
- F2865-0548
- 1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one
-
- Inchi: 1S/C22H20FN7O2/c23-16-5-4-6-17(13-16)30-22-20(26-27-30)21(24-15-25-22)29-11-9-28(10-12-29)19(31)14-32-18-7-2-1-3-8-18/h1-8,13,15H,9-12,14H2
- InChI Key: XPTDXEQJGZQBIN-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)N1C2=C(C(=NC=N2)N2CCN(C(COC3C=CC=CC=3)=O)CC2)N=N1
Computed Properties
- Exact Mass: 433.16625107g/mol
- Monoisotopic Mass: 433.16625107g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 629
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 89.3Ų
1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2865-0548-2μmol |
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
920227-66-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2865-0548-5μmol |
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
920227-66-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2865-0548-10μmol |
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
920227-66-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2865-0548-20μmol |
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
920227-66-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2865-0548-1mg |
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
920227-66-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2865-0548-2mg |
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
920227-66-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2865-0548-3mg |
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
920227-66-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2865-0548-4mg |
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
920227-66-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2865-0548-5mg |
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
920227-66-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2865-0548-10mg |
1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
920227-66-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one
Introduction to Compound CAS No. 920227-66-3: 1-{4-[3-(3-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one
1-{4-[3-(3-Fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one, also known by its CAS number 920227-66-3, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structural features, including a triazolopyrimidine core and a piperazine moiety, which contribute to its biological activity and pharmacological properties.
The chemical structure of 1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one is highly versatile and has been the subject of extensive research in recent years. The presence of the triazolopyrimidine scaffold is particularly noteworthy due to its ability to form stable hydrogen bonds and π-stacking interactions with biological targets. This structural feature has been exploited in the design of various drugs, including antiviral agents and anticancer drugs.
In the context of medicinal chemistry, the piperazine moiety in 1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one plays a crucial role in modulating the compound's pharmacokinetic properties. Piperazine derivatives are known for their ability to enhance solubility and permeability, which are essential for effective drug delivery. Additionally, the piperazine ring can serve as a binding site for various receptors and enzymes, thereby influencing the compound's biological activity.
The fluorine substituent on the phenyl ring of 1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one is another key feature that contributes to its unique properties. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules. This can lead to improved bioavailability and reduced metabolism, which are highly desirable traits for drug candidates.
Recent studies have shown that 1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one exhibits potent antiviral activity against a range of viral pathogens. For instance, it has been reported to inhibit the replication of human immunodeficiency virus (HIV) and hepatitis C virus (HCV) in vitro. The mechanism of action is believed to involve interference with viral RNA synthesis and protein processing.
In addition to its antiviral properties, 1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-y l}-2-phenoxyethan - 1 - one has also shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines through the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound may have therapeutic potential in the treatment of both viral infections and cancer.
The development of new drugs based on the structure of 1-{4-[3-(3-fluorophenyl)-3H - 1 , 2 , 3 - triazolo [ 4 , 5 - d ] pyrimidin - 7 - yl ] piperazin - 1 - yl } - 2 - phenoxyethan - 1 - one is an active area of research. Scientists are exploring various structural modifications to optimize its pharmacological profile and reduce potential side effects. For example, substituting different functional groups on the phenyl ring or modifying the piperazine moiety can lead to compounds with enhanced selectivity and potency.
Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results have been promising, with no major adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential interactions with other medications.
In conclusion, 1-{4-[3-(3-fluorophenyl)-3H - 1 , 2 , 3 - triazolo [ 4 , 5 - d ] pyrimidin - 7 - yl ] piperazin - 1 - yl } - 2 - phenoxyethan - 1 - one, identified by CAS number 920227 -66 - , represents a promising candidate for the development of novel antiviral and anticancer therapies. Its unique chemical structure and biological activity make it an important molecule for ongoing research in medicinal chemistry.
920227-66-3 (1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)